Cas no 2171516-89-3 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1-methylpiperazine-2-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1-methylpiperazine-2-carboxylic acid
• CAS No: 2171516-89-3
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 5940236
• PubChem ID: 165872533
• Update Time: 2025-05-30

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1-methylpiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1-methylpiperazine-2-carboxylic acid
• EN300-1499494
• 2171516-89-3
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-1-methylpiperazine-2-carboxylic acid

• Inchi： 1S/C26H31N3O5/c1-16(24(30)29-13-12-28(3)23(14-29)25(31)32)17(2)27-26(33)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,12-15H2,1-3H3,(H,27,33)(H,31,32)
• InChI Key： NULZIRBKDQOBGS-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(N1CCN(C)C(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1-methylpiperazine-2-carboxylic acid

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1-methylpiperazine-2-carboxylic acid

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1-methylpiperazine-2-carboxylic acid, commonly referred to by its CAS number CAS No. 2171516-89-3, is a complex organic compound with significant applications in the field of drug discovery and development. This compound is characterized by its intricate molecular structure, which includes a piperazine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a methylbutanoyl substituent. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. The piperazine ring, on the other hand, is a nitrogen-containing heterocyclic structure that is often associated with pharmacological activity, particularly in the context of kinase inhibitors and other therapeutic agents. The methylbutanoyl substituent adds further complexity to the molecule, potentially influencing its solubility, bioavailability, and interaction with biological targets.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents targeting various diseases. For instance, researchers have explored its role in inhibiting specific enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate these enzymes suggests its potential as a lead compound for drug development.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its potential anti-cancer activity. Preclinical studies have demonstrated that it can selectively target cancer cells while sparing normal cells, making it a promising candidate for further exploration in oncology research.

The synthesis of CAS No. 2171516-89-3 involves a series of multi-step reactions, including peptide coupling, protection/deprotection strategies, and purification techniques. These processes require meticulous control over reaction conditions to ensure high yields and purity of the final product.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have provided valuable insights into its molecular structure and stability under various conditions.

In terms of applications beyond drug discovery, this compound has also found utility in biochemical assays and as a tool molecule for studying protein-protein interactions. Its versatility makes it an invaluable asset in both academic research and industrial settings.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and cost-effectiveness. Additionally, efforts are being made to explore its pharmacokinetic properties and toxicity profile to better understand its suitability for clinical applications.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-1-methylpiperazine-2-carboxylic acid represents a significant advancement in the field of organic chemistry and drug development. Its unique structure, coupled with promising biological activities, positions it as a key player in the quest for novel therapeutic interventions.